Fursultiamine
Fursultiamine
Fursultiamine is a member of pyrimidines.
Compound used for therapy of thiamine deficiency. It has also been suggested for several non-deficiency disorders but has not yet proven useful. Fursultiamine is a vitamin B1 derivative.
Fursultiamine is a nutritional supplement and vitamin B1 derivative, with potential antineoplastic activity. Upon oral administration, fursultiamine inhibits the expressions of octamer-binding transcription factor 4 (OCT-4), SRY (sex determining region Y)-box 2 (SOX-2), and Nanog homeobox (NANOG) in cancer stem cells (CSCs). This may inhibit the proliferation of CSCs thereby preventing tumor cell growth. In addition, fursultiamine inhibits the expression of ATP-binding cassette (ABC) transporters subfamily B member 1 (ABCB1) and subfamily G member 2 (ABCG2) in cancer CSCs, which may abrogate resistance to chemo- and radiotherapy in CSCs. CSCs promote tumor initiation, progression and metastasis; they play a key role in cancer recurrence and resistance to chemotherapy and radiation.
Compound used for therapy of thiamine deficiency. It has also been suggested for several non-deficiency disorders but has not yet proven useful.
Compound used for therapy of thiamine deficiency. It has also been suggested for several non-deficiency disorders but has not yet proven useful. Fursultiamine is a vitamin B1 derivative.
Fursultiamine is a nutritional supplement and vitamin B1 derivative, with potential antineoplastic activity. Upon oral administration, fursultiamine inhibits the expressions of octamer-binding transcription factor 4 (OCT-4), SRY (sex determining region Y)-box 2 (SOX-2), and Nanog homeobox (NANOG) in cancer stem cells (CSCs). This may inhibit the proliferation of CSCs thereby preventing tumor cell growth. In addition, fursultiamine inhibits the expression of ATP-binding cassette (ABC) transporters subfamily B member 1 (ABCB1) and subfamily G member 2 (ABCG2) in cancer CSCs, which may abrogate resistance to chemo- and radiotherapy in CSCs. CSCs promote tumor initiation, progression and metastasis; they play a key role in cancer recurrence and resistance to chemotherapy and radiation.
Compound used for therapy of thiamine deficiency. It has also been suggested for several non-deficiency disorders but has not yet proven useful.
Brand Name:
Vulcanchem
CAS No.:
804-30-8
VCID:
VC0528578
InChI:
InChI=1S/C17H26N4O3S2/c1-12(16(5-6-22)26-25-10-15-4-3-7-24-15)21(11-23)9-14-8-19-13(2)20-17(14)18/h8,11,15,22H,3-7,9-10H2,1-2H3,(H2,18,19,20)
SMILES:
CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SSCC2CCCO2)C
Molecular Formula:
C17H26N4O3S2
Molecular Weight:
398.5 g/mol
Fursultiamine
CAS No.: 804-30-8
Cat. No.: VC0528578
Molecular Formula: C17H26N4O3S2
Molecular Weight: 398.5 g/mol
Purity: >98% (or refer to the Certificate of Analysis)
* For research use only. Not for human or veterinary use.
Specification
| Description | Fursultiamine is a member of pyrimidines. Compound used for therapy of thiamine deficiency. It has also been suggested for several non-deficiency disorders but has not yet proven useful. Fursultiamine is a vitamin B1 derivative. Fursultiamine is a nutritional supplement and vitamin B1 derivative, with potential antineoplastic activity. Upon oral administration, fursultiamine inhibits the expressions of octamer-binding transcription factor 4 (OCT-4), SRY (sex determining region Y)-box 2 (SOX-2), and Nanog homeobox (NANOG) in cancer stem cells (CSCs). This may inhibit the proliferation of CSCs thereby preventing tumor cell growth. In addition, fursultiamine inhibits the expression of ATP-binding cassette (ABC) transporters subfamily B member 1 (ABCB1) and subfamily G member 2 (ABCG2) in cancer CSCs, which may abrogate resistance to chemo- and radiotherapy in CSCs. CSCs promote tumor initiation, progression and metastasis; they play a key role in cancer recurrence and resistance to chemotherapy and radiation. Compound used for therapy of thiamine deficiency. It has also been suggested for several non-deficiency disorders but has not yet proven useful. |
|---|---|
| CAS No. | 804-30-8 |
| Molecular Formula | C17H26N4O3S2 |
| Molecular Weight | 398.5 g/mol |
| IUPAC Name | N-[(4-amino-2-methylpyrimidin-5-yl)methyl]-N-[5-hydroxy-3-(oxolan-2-ylmethyldisulfanyl)pent-2-en-2-yl]formamide |
| Standard InChI | InChI=1S/C17H26N4O3S2/c1-12(16(5-6-22)26-25-10-15-4-3-7-24-15)21(11-23)9-14-8-19-13(2)20-17(14)18/h8,11,15,22H,3-7,9-10H2,1-2H3,(H2,18,19,20) |
| Standard InChI Key | JTLXCMOFVBXEKD-UHFFFAOYSA-N |
| Isomeric SMILES | CC1=NC=C(C(=N1)N)CN(C=O)/C(=C(\CCO)/SSCC2CCCO2)/C |
| SMILES | CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SSCC2CCCO2)C |
| Canonical SMILES | CC1=NC=C(C(=N1)N)CN(C=O)C(=C(CCO)SSCC2CCCO2)C |
| Appearance | Solid powder |
| Melting Point | 132 |
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